Cas no 8045-27-0 (6-Butoxy-9H-purin-2-amine)

• Product name: 6-Butoxy-9H-purin-2-amine
• CAS No: 8045-27-0
• MF: C₉H₁₃N₅O
• MW: 207.2324
• CID: 4738414

6-Butoxy-9H-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• o6-butylguanine
• 6-butoxy-9H-purin-2-amine
• O(6)-Butylguanine
• 9h-purin-2-amine, 6-butoxy-
• O(6)-n-Butylguanine
• Purine, 2-amino-6-butoxy-
• 2-Amino-6-butoxy-9H-purine
• BDBM5462
• 1H-Purin-2-amine, 6-butoxy-
• SPHOZXNZJHRHSL-UHFFFAOYSA-N
• O6-Substituted Guanine Deriv. 4
• NSC37366
• 6-Butoxy-3,9-dihydro-2H-purin-2-imine
• 6-Butoxy-9H-purin-2-amine

• Inchi： 1S/C9H13N5O/c1-2-3-4-15-8-6-7(12-5-11-6)13-9(10)14-8/h5H,2-4H2,1H3,(H3,10,11,12,13,14)
• InChI Key： SPHOZXNZJHRHSL-UHFFFAOYSA-N
• SMILES： O(C1C2=C(N=C(N([H])[H])N=1)N=C([H])N2[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 1
• Topological Polar Surface Area: 89.7